Cas no 1023307-42-7 (3-chloropyridazine-4-carboxylic acid)

• Product Name: 3-chloropyridazine-4-carboxylic acid
• CAS No: 1023307-42-7
• MF: C₅H₃ClN₂O₂
• MW: 158.542519807816
• MDL: MFCD13193443
• CID: 1028203
• PubChem ID: 21780772
• Update Time: 2025-04-20

3-chloropyridazine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-Pyridazinecarboxylic acid
• 3-Chloro-pyridazine-4-carboxylic acid
• 3-Chloropyridazine-4-carboxylic acid
• QC-5748
• X8609
• 3-Chloropyridazine-4-carboxylicacid
• J-512335
• P11658
• DTXSID10617946
• Z1255436538
• DB-058797
• 1023307-42-7
• 4-Pyridazinecarboxylic acid, 3-chloro-
• SB18635
• MFCD13193443
• AKOS022905935
• CS-0056869
• AS-51003
• DIIPMDIMBLOAHA-UHFFFAOYSA-N
• EN300-147326
• SCHEMBL1623759
• 3-chloropyridazine-4-carboxylic acid

• MDL： MFCD13193443
• Inchi： 1S/C5H3ClN2O2/c6-4-3(5(9)10)1-2-7-8-4/h1-2H,(H,9,10)
• InChI Key： DIIPMDIMBLOAHA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=N1

Computed Properties

• Exact Mass: 157.98800
• Monoisotopic Mass: 157.9883050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 0.82820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives